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Compound of Interest

Compound Name: tri-tert-butylphosphine oxide

Cat. No.: B1366726

Technical Data Sheet: Tri-tert-butylphosphine
oxide

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data for tri-tert-butylphosphine oxide, a trivalent
organophosphorus compound. The information is presented to support research and
development activities where this molecule is of interest.

Chemical Identity and Properties

Tri-tert-butylphosphine oxide is a stable, solid organophosphine oxide. Its key quantitative
properties are derived from its chemical structure.

Data Presentation

The fundamental molecular data for tri-tert-butylphosphine oxide is summarized in the table
below.
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Property Value Source
Molecular Formula C12H270P [1112]
Molecular Weight 218.32 g/mol [11[2][3]
CAS Number 6866-70-2 [1][2]

Molecular Composition

The molecular formula (C12H270P) indicates the elemental composition of a single molecule,

which is foundational to its molecular weight and chemical behavior.
Logical Relationship: Molecular Composition

The following diagram illustrates the relationship between the constituent elements that form
tri-tert-butylphosphine oxide.

Constituent Elements

Phosphorus (P)
Atom Count: 1

Hydrogen (H) Oxygen (O)

Carbon (C)

Atom Count: 12 Atom Count: 27 Atom Count: 1

Resulting Molecule

Tri-tert-butylphosphine oxide
(C12H270P)

Click to download full resolution via product page
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Caption: Elemental composition of tri-tert-butylphosphine oxide.

Methodological Considerations

Experimental Protocols

The molecular weight and formula of a pure chemical compound like tri-tert-butylphosphine
oxide are fundamental constants derived from its atomic composition and the standard atomic
weights of its constituent elements as established by IUPAC. These values are calculated and
are not determined through recurring experimental protocols. Verification of purity and structure
can be performed using techniques such as:

e Mass Spectrometry (MS): To confirm the mass-to-charge ratio, which corresponds to the
molecular weight.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure and
confirm the arrangement of atoms.

» Elemental Analysis: To experimentally determine the percentage composition of elements
and verify the empirical formula.

These methods are used for structural confirmation rather than for the de novo determination of
the molecular weight and formula, which are known constants.

Signaling Pathways

The concept of signaling pathways is specific to biological and pharmacological contexts,
describing cascades of molecular interactions that elicit a cellular response. As a single
chemical entity, tri-tert-butylphosphine oxide does not possess an intrinsic signaling
pathway. Its role would be as a potential modulator (e.g., inhibitor, activator) of a biological
pathway, a subject for specific experimental investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [tri-tert-butylphosphine oxide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366726#tri-tert-butylphosphine-oxide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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